Cas no 744973-72-6 (methyl 3-methyl-5-(phenoxycarbonyl)amino-1,2-thiazole-4-carboxylate)

• Product Name: methyl 3-methyl-5-(phenoxycarbonyl)amino-1,2-thiazole-4-carboxylate
• CAS No: 744973-72-6
• MF: C₁₃H₁₂N₂O₄S
• MW: 292.310381889343
• MDL: MFCD06376750
• CID: 3110336
• PubChem ID: 2465961
• Update Time: 2025-10-31

methyl 3-methyl-5-(phenoxycarbonyl)amino-1,2-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-methyl-5-[(phenoxycarbonyl)amino]isothiazole-4-carboxylate
• methyl 3-methyl-5-(phenoxycarbonyl)amino-1,2-thiazole-4-carboxylate
• SMR000344374
• MLS000772247
• METHYL 3-METHYL-5-[(PHENOXYCARBONYL)AMINO]-1,2-THIAZOLE-4-CARBOXYLATE
• DTXSID401325289
• HMS2735P20
• SR-01000062670-1
• 744973-72-6
• METHYL3-METHYL-5-[(PHENOXYCARBONYL)AMINO]-1,2-THIAZOLE-4-CARBOXYLATE
• HMS1789M08
• EN300-30600
• AKOS008031149
• Z57980488
• SR-01000062670
• Methyl 3-methyl-5-((phenoxycarbonyl)amino)isothiazole-4-carboxylate
• CS-0289019
• SCHEMBL19892947
• methyl 3-methyl-5-(phenoxycarbonylamino)-1,2-thiazole-4-carboxylate
• 4-Isothiazolecarboxylic acid, 3-methyl-5-[(phenoxycarbonyl)amino]-, methyl ester
• CHEMBL1411823

• MDL： MFCD06376750
• Inchi： 1S/C13H12N2O4S/c1-8-10(12(16)18-2)11(20-15-8)14-13(17)19-9-6-4-3-5-7-9/h3-7H,1-2H3,(H,14,17)
• InChI Key： PBZYLWNFZKGBBJ-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OC)C(C)=N1)NC(=O)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 292.05177804Da
• Monoisotopic Mass: 292.05177804Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 106Ų

Additional information on methyl 3-methyl-5-(phenoxycarbonyl)amino-1,2-thiazole-4-carboxylate

Introduction to Methyl 3-methyl-5-(phenoxycarbonyl)amino-1,2-thiazole-4-carboxylate (CAS No. 744973-72-6)

Methyl 3-methyl-5-(phenoxycarbonyl)amino-1,2-thiazole-4-carboxylate, with the CAS number 744973-72-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the thiazole derivatives, a class of molecules known for their diverse biological activities and potential therapeutic applications.

The structural framework of Methyl 3-methyl-5-(phenoxycarbonyl)amino-1,2-thiazole-4-carboxylate incorporates several key functional groups that contribute to its unique chemical properties and biological interactions. The presence of a phenoxycarbonyl group at the 5-position of the thiazole ring enhances its reactivity and binding affinity towards various biological targets. Additionally, the amino group at the 3-position and the carboxylate moiety at the 4-position provide further opportunities for chemical modifications and derivatization, making it a versatile scaffold for drug design.

In recent years, thiazole derivatives have been extensively studied due to their broad spectrum of biological activities. These compounds have shown promise in various therapeutic areas, including antimicrobial, anti-inflammatory, anticancer, and antiviral applications. The specific arrangement of functional groups in Methyl 3-methyl-5-(phenoxycarbonyl)amino-1,2-thiazole-4-carboxylate makes it a particularly interesting candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. The phenoxycarbonyl group not only enhances its solubility and stability but also facilitates interactions with biological macromolecules such as enzymes and receptors. This property is crucial for designing molecules that can effectively modulate biological pathways and treat diseases.

The synthesis of Methyl 3-methyl-5-(phenoxycarbonyl)amino-1,2-thiazole-4-carboxylate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The synthesis typically begins with the preparation of a thiazole core, followed by functionalization at the 3-, 5-, and 4-positions. Each step must be carefully optimized to ensure high yield and purity, which are essential for subsequent biological evaluation.

Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing complex thiazole derivatives like Methyl 3-methyl-5-(phenoxycarbonyl)amino-1,2-thiazole-4-carboxylate. These improvements have not only reduced production costs but also opened up new possibilities for exploring its pharmacological potential. For instance, flow chemistry techniques have been employed to streamline the synthesis process, making it more sustainable and adaptable to industrial-scale production.

Beyond its synthetic significance, Methyl 3-methyl-5-(phenoxycarbonyl)amino-1,2-thiazole-4-carboxylate has shown promising results in preclinical studies. These studies have highlighted its ability to interact with specific biological targets, leading to potential therapeutic effects. For example, research has indicated that this compound may exhibit inhibitory activity against certain enzymes involved in cancer cell proliferation. Such findings underscore its importance as a candidate for further development into a novel therapeutic agent.

The pharmacological profile of Methyl 3-methyl-5-(phenoxycarbonyl)amino-1,2-thiazole-4-carboxylate is further enhanced by its ability to cross the blood-brain barrier, which is critical for treating central nervous system disorders. This property makes it an attractive option for developing drugs that target neurological conditions. Additionally, its stability under various physiological conditions ensures that it can be effectively administered and utilized in clinical settings.

In conclusion, Methyl 3-methyl-5-(phenoxycarbonyl)amino-1,2-thiazole-4-carboxylate (CAS No. 744973-72-6) represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable compound for drug discovery and development. As research continues to uncover new applications and optimize synthetic methods, this compound is poised to play a crucial role in the development of next-generation therapeutics.